Cas no 87851-78-3 (3,3,4,4,4-pentafluorobutane-1-thiol)

• Product Name: 3,3,4,4,4-pentafluorobutane-1-thiol
• CAS No: 87851-78-3
• MF: C₄H₅F₅S
• MW: 180.1395175457
• MDL: MFCD33501075
• CID: 3199245
• PubChem ID: 109606
• Update Time: 2025-04-21

3,3,4,4,4-pentafluorobutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-BUTANETHIOL, 3,3,4,4,4-PENTAFLUORO-
• 3,3,4,4,4-pentafluorobutane-1-thiol
• 2:2 fluorotelomer thiol
• UIRXFFWSSJZMQR-UHFFFAOYSA-N
• Thiols, C4-20, gamma-omega-perfluoro
• EINECS 268-779-1
• Thiols, C4-10, gamma-omega-perfluoro
• 87851-78-3
• WEILNYJKAUGBAU-UHFFFAOYSA-N
• NS00004737
• DTXSID301034744
• EINECS 268-780-7
• SCHEMBL719682
• EN300-1945257

• MDL： MFCD33501075
• Inchi： 1S/C4H5F5S/c5-3(6,1-2-10)4(7,8)9/h10H,1-2H2
• InChI Key： WEILNYJKAUGBAU-UHFFFAOYSA-N
• SMILES： SCCC(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 180.00321214Da
• Monoisotopic Mass: 180.00321214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 1Ų